BENGHE Foundational & Exploratory

Check Availability & Pricing

Luteolin 7-glucuronide: A Comprehensive
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B191770

For Researchers, Scientists, and Drug Development Professionals

Abstract

Luteolin 7-glucuronide, a prominent flavonoid glycoside, is a significant metabolite of luteolin
found in a variety of medicinal plants.[1] This document provides a detailed technical guide on
its chemical structure, physicochemical properties, and known biological activities. It includes a
summary of its spectroscopic data, an overview of its role in cellular signaling, and generalized
experimental protocols for its isolation and analysis. This information is intended to serve as a
valuable resource for researchers and professionals engaged in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Identity and Structure

Luteolin 7-glucuronide, systematically known as (2S,3S,4S,5R,6S)-6-[2-(3,4-
dihydroxyphenyl)-5-hydroxy-4-oxochromen-7-ylloxy-3,4,5-trihydroxyoxane-2-carboxylic acid, is
a conjugate of the flavone luteolin and glucuronic acid.[2] The glucuronic acid moiety is
attached at the 7-position of the luteolin backbone, a common biotransformation that enhances
water solubility.[3]

Chemical Structure:

e 2D Structure:
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Table 1: Chemical Identifiers
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Identifier Value Source

(2S,3S,4S,5R,6S)-6-[2-(3,4-
dihydroxyphenyl)-5-hydroxy-4-

IUPAC Name oxochromen-7-ylloxy-3,4,5- [2]
trihydroxyoxane-2-carboxylic
acid
CAS Number 29741-10-4 [2]
Molecular Formula C21H18012
Molecular Weight 462.36 g/mol
VSUOKLTVXQRUSG-
InChl Key
ZFORQUDYSA-N
C1=CC(=C(C=C1C2=CC(=0)
C3=C(C=C(C=C302)0C4C(C(
SMILES
C(C(04)C(=0)0)0)0)0)0)0)
0]
PubChem CID 5280601

Physicochemical and Spectroscopic Properties

Luteolin 7-glucuronide typically presents as a yellow crystalline or amorphous powder. Its
solubility is noted in organic solvents such as methanol, ethanol, and DMSO.

Table 2: Physicochemical Properties

Property Value Source

Physical Description Yellow powder

Soluble in methanol, ethanol,

Solubilit
Y DMSO, and pyridine.

UV-Vis Amax 256, 353 nm

Table 3: Mass Spectrometry Data
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Ke
Precursor Precursor g
Spectra ID Type Fragments Source
Type miz
(m/z)
287.055
MS-MS (100%),
2227171 N - -
(Positive) 153.016
(2.18%)
285.04
MS-MS (100%),
2227549 _ - -
(Negative) 461.0706
(95.55%)
VF-NPL- 287.055
LC-MS [M+H]* 463.0871
QTOF001349 (100%)
VF-NPL- 287.0547
LC-MS [M+H]* 463.0871
QTOF001348 (100%)

Note: Detailed 1D and 13C NMR spectral data can be found in specialized chemical
databases, though a comprehensive interpretation is beyond the scope of this document.

Biological Activities and Signaling Pathways

Luteolin 7-glucuronide exhibits a range of biological activities, including anti-inflammatory,
antioxidant, and enzyme inhibitory effects. It has been shown to scavenge DPPH radicals with
an ICso of 80.6 uM. Furthermore, it inhibits enzymes such as porcine a-amylase (ICso = 61.5
MM), yeast a-glucosidase (ICso = 14.7 upM), and rat aldose reductase (ICso = 0.7 uM).

A key area of its biological action is in the modulation of inflammatory pathways. Luteolin 7-
glucuronide has been observed to suppress the expression of INOS and COX-2 and inhibit
the release of LPS-induced cytokines in RAW 264.7 macrophages. This anti-inflammatory
effect is mediated, in part, through the inhibition of TAK1 and the activation of the Nrf2 pathway.
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Anti-inflammatory and antioxidant signaling pathway of Luteolin 7-glucuronide.

Experimental Protocols

The isolation and purification of Luteolin 7-glucuronide from plant sources typically involve
chromatographic techniques. A generalized workflow is presented below.

General Protocol for Isolation and Purification:

o Extraction: The plant material is dried, powdered, and extracted with a suitable solvent such
as methanol or ethanol.

e Preliminary Fractionation: The crude extract is subjected to liquid-liquid partitioning or
preliminary column chromatography to separate compounds based on polarity.

o Chromatographic Purification: The flavonoid-rich fraction is further purified using techniques
like column chromatography with macroporous adsorption resin, followed by gel permeation
chromatography (e.g., Sephadex).

e Fine Purification: Final purification is often achieved through preparative Thin-Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

 Structural Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as UV-Vis, NMR (*H and 13C), and Mass Spectrometry.
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Generalized workflow for the isolation and purification of Luteolin 7-glucuronide.
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Conclusion

Luteolin 7-glucuronide is a flavonoid of significant interest due to its widespread occurrence
and diverse biological activities. Its anti-inflammatory and antioxidant properties, coupled with
its role as a major metabolite of luteolin, make it a compelling candidate for further investigation
in the context of phytopharmaceuticals and drug discovery. The information presented in this
guide provides a foundational understanding of its chemical and biological characteristics,
serving as a resource to facilitate future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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